Cas no 536695-21-3 (cyclopropyl(2,5-difluorophenyl)methanamine)

• Product Name: cyclopropyl(2,5-difluorophenyl)methanamine
• CAS No: 536695-21-3
• Molecular Formula: C₁₀H₁₁F₂N
• Molecular Weight: 183.1978495121
• MDL: MFCD05192128
• CID: 4654746
• PubChem ID: 3884061

cyclopropyl(2,5-difluorophenyl)methanamine Properties

Names and Identifiers

• N12883
• AKOS000250195
• 536695-21-3
• Z335237504
• AKOS016904448
• EN300-95146
• cyclopropyl(2,5-difluorophenyl)methanamine
• A1-16628
• Cyclopropyl-(2,5-difluorophenyl)methanamine

• MDL： MFCD05192128
• InChIKey： WTUQJXAMZDXBID-UHFFFAOYSA-N
• Inchi： 1S/C10H11F2N/c11-7-3-4-9(12)8(5-7)10(13)6-1-2-6/h3-6,10H,1-2,13H2
• SMILES： FC1C=CC(=CC=1C(C1CC1)N)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.08595568g/mol
• Heavy Atom Count: 13
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 229.3±25.0 °C at 760 mmHg
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 112.1±10.2 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes